Cas no 1443335-72-5 (3,5-Difluoro-2-n-pentoxybenzoyl chloride)

• Product Name: 3,5-Difluoro-2-n-pentoxybenzoyl chloride
• CAS No: 1443335-72-5
• MF: C₁₂H₁₃ClF₂O₂
• MW: 262.680229902267
• MDL: MFCD22372969
• CID: 5219051
• Update Time: 2026-03-06

3,5-Difluoro-2-n-pentoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-n-pentoxybenzoyl chloride

• MDL： MFCD22372969
• Inchi： 1S/C12H13ClF2O2/c1-2-3-4-5-17-11-9(12(13)16)6-8(14)7-10(11)15/h6-7H,2-5H2,1H3
• InChI Key： JQMNMTKCUIOEJU-UHFFFAOYSA-N
• SMILES： ClC(C1C([H])=C(C([H])=C(C=1OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6

Additional information on 3,5-Difluoro-2-n-pentoxybenzoyl chloride

Professional Introduction to Compound with CAS No. 1443335-72-5 and Product Name: 3,5-Difluoro-2-n-pentoxybenzoyl chloride

The compound with the CAS number 1443335-72-5 and the product name 3,5-Difluoro-2-n-pentoxybenzoyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic chemistry. The presence of both fluorine atoms and an ester group in its molecular structure contributes to its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

In the realm of pharmaceutical research, the 3,5-Difluoro-2-n-pentoxybenzoyl chloride derivative has been extensively studied for its role as a key building block in the synthesis of complex organic molecules. The fluorine substituents at the 3rd and 5th positions of the benzene ring enhance the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the pentoxy group provides a polar moiety that can improve solubility and binding affinity to biological targets. These attributes make it particularly useful in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are a major class of drugs used to treat cancers and inflammatory diseases. The 3,5-Difluoro-2-n-pentoxybenzoyl chloride intermediate allows for the efficient construction of substituted benzoyl chlorides, which are pivotal in creating high-affinity kinase inhibitors. For instance, modifications at the 2-position of the benzene ring can be tailored to optimize binding interactions with specific kinase domains. This flexibility has enabled researchers to develop potent inhibitors with improved selectivity and reduced side effects.

The application of this compound extends beyond kinase inhibition. It has also been explored in the synthesis of antiviral agents, where its structural features contribute to enhanced pharmacokinetic properties. The fluorine atoms play a crucial role in stabilizing the molecule against metabolic degradation, thereby prolonging its half-life in vivo. Furthermore, the ester group can be further functionalized to introduce additional pharmacophores, expanding its utility in drug design.

In synthetic organic chemistry, 3,5-Difluoro-2-n-pentoxybenzoyl chloride serves as a versatile reagent for introducing both fluoro and ester functionalities into target molecules. Its reactivity allows for various transformations, including nucleophilic aromatic substitution and condensation reactions, facilitating the construction of complex scaffolds. The compound's compatibility with modern synthetic methodologies makes it an indispensable tool for medicinal chemists seeking to develop novel drug candidates.

The growing interest in fluorinated compounds in medicinal chemistry is driven by their unique physicochemical properties that enhance drug efficacy and bioavailability. The presence of fluorine atoms can modulate electronic effects, influence metabolic stability, and improve binding affinity to biological targets. The 3,5-Difluoro-2-n-pentoxybenzoyl chloride derivative exemplifies these benefits, making it a cornerstone in contemporary drug discovery efforts.

Advances in computational chemistry have further enhanced the utility of this compound by enabling rapid virtual screening and molecular docking studies. These computational approaches allow researchers to predict binding interactions between 3,5-Difluoro-2-n-pentoxybenzoyl chloride derivatives and biological targets with high precision. This has accelerated the identification of lead compounds for further optimization, significantly reducing the time and cost associated with drug development.

The synthesis of 3,5-Difluoro-2-n-pentoxybenzoyl chloride involves well-established chemical pathways that ensure high yield and purity. The process typically begins with fluorinated aromatic precursors followed by selective functionalization at the desired positions on the benzene ring. The introduction of the pentoxy group is achieved through nucleophilic substitution reactions using appropriate alkoxides or Grignard reagents. Finally, conversion to the corresponding acyl chloride is performed using thionyl chloride or phosphorus pentachloride under controlled conditions.

Quality control and analytical characterization are critical steps in ensuring the integrity of 3,5-Difluoro-2-n-pentoxybenzoyl chloride derivatives throughout their lifecycle. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods provide essential data for regulatory submissions and ensure compliance with industry standards.

The future prospects for 3,5-Difluoro-2-n-pentoxybenzoyl chloride are promising, with ongoing research exploring new applications in areas such as agrochemicals and material science. Its structural versatility allows for modifications that could lead to novel compounds with enhanced properties suitable for diverse industrial applications. As synthetic methodologies continue to evolve, this compound is expected to remain a cornerstone in chemical research.